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Compound of Interest

Compound Name: 2,2-Difluoroethyl acetate

Cat. No.: B075174

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Difluoroethyl acetate is a fluorinated organic compound increasingly utilized as a solvent
and building block in pharmaceutical and agrochemical research and development. Its unique
physicochemical properties, imparted by the presence of fluorine atoms, make it a valuable
reagent. However, these same properties necessitate a thorough understanding of its potential
hazards and the implementation of rigorous safety protocols to ensure the well-being of
laboratory personnel. This guide provides an in-depth overview of the safety, handling, and
emergency procedures for 2,2-Difluoroethyl acetate, intended for use by trained professionals
in a laboratory setting.

Physicochemical and Toxicological Properties

A clear understanding of the intrinsic properties of 2,2-Difluoroethyl acetate is the foundation
of a robust safety plan. The following table summarizes key quantitative data.
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Property Value Reference
Chemical Formula CaHeF202 [1]
Molecular Weight 124.09 g/mol [1]
Appearance Colorlfess. to almost colorless 2]

clear liquid
Boiling Point 106 °C (223 °F) [2]
Flash Point 22 °C (71.6 °F)
Density 1.135-1.21 g/cm?3 [2]
Vapor Pressure 322.306 mmHg at 25°C

- Soluble in organic solvents
Solubility [3]
such as ethers and alcohols.

Flammable Liquid, Category 2;
Skin Irritation, Category 2; Eye
o Irritation, Category 2A; Specific
GHS Hazard Classification o ] [4][5]
target organ toxicity — single
exposure, Category 3

(Respiratory tract irritation)

Hazard Identification and Risk Assessment

2,2-Difluoroethyl acetate is classified as a highly flammable liquid and vapor, a skin irritant, a
serious eye irritant, and may cause respiratory irritation.[4][5] A thorough risk assessment
should be conducted before any new experimental procedure involving this compound.

Flammability Hazards

With a flash point of 22°C, 2,2-Difluoroethyl acetate can form flammable vapor-air mixtures at
or near room temperature. Vapors are heavier than air and may travel to a source of ignition
and flash back. All work should be conducted in a chemical fume hood, away from open
flames, sparks, and other ignition sources.[4] Electrical equipment should be explosion-proof.

[6]
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Health Hazards

o Skin Irritation: Causes skin irritation.[4] Prolonged or repeated contact may lead to
dermatitis.

o Eye Irritation: Causes serious eye irritation.[4] Contact can result in redness, pain, and
potential damage to the eye.

o Respiratory Irritation: May cause respiratory tract irritation if vapors are inhaled.[7]

 Ingestion: While specific data is limited, ingestion is expected to be harmful. Do not ingest.[8]

Safe Handling and Storage

Adherence to strict handling and storage protocols is crucial for minimizing exposure risk.

Engineering Controls

» All work with 2,2-Difluoroethyl acetate must be performed in a properly functioning
chemical fume hood to minimize inhalation exposure.[9]

o Ensure adequate ventilation in storage areas.[7]

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[8]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
mandatory.[10] A face shield should be worn in addition to goggles when there is a significant
risk of splashing.[9]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).
Consult the glove manufacturer's compatibility chart for breakthrough times. Double-gloving
is recommended for extended operations.[9]

o Body Protection: A flame-resistant lab coat must be worn at all times. For larger quantities or
tasks with a high splash potential, a chemical-resistant apron is also recommended.[9]
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o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors should be used.[8]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
o Keep away from heat, sparks, open flames, and other ignition sources.[4]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[8]

» Ground and bond containers when transferring material to prevent static discharge.[4]

Emergency Procedures
First Aid Measures

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms develop, seek medical attention.[4]

« Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
copious amounts of water for at least 15 minutes. If skin irritation occurs, seek medical
attention.[4]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8]

Spill and Leak Procedures

o Small Spills: Evacuate the immediate area. Wearing appropriate PPE, contain the spill with
an inert absorbent material (e.g., sand, vermiculite). Collect the absorbed material into a
sealed, properly labeled container for disposal.[6] Use non-sparking tools.[7]
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e Large Spills: Evacuate the laboratory and restrict access. Contact your institution's
emergency response team.[9]

Firefighting Measures
o Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO2).

[4]

o Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air.[6] Hazardous combustion
products include carbon oxides and hydrogen fluoride.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Waste Disposal

Dispose of 2,2-Difluoroethyl acetate and contaminated materials in accordance with all
applicable federal, state, and local regulations.[4] Waste should be handled by a licensed
waste disposal company. Do not dispose of down the drain.

Experimental Protocols for Safety Assessment

The hazard classifications for 2,2-Difluoroethyl acetate are determined through standardized
experimental protocols. Below are summaries of the methodologies for key safety endpoints.

Flash Point Determination (ASTM D93)

The flash point of 2,2-Difluoroethyl acetate is determined using the Pensky-Martens closed-
cup tester according to ASTM D93.[2][6]

» Principle: A sample of the liquid is heated in a closed cup at a controlled rate with constant
stirring. An ignition source is periodically directed into the cup. The flash point is the lowest
temperature at which the application of the ignition source causes the vapors of the sample
to ignite.[6]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://store.astm.org/d0093-06.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b075174?utm_src=pdf-body
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.benchchem.com/product/b075174?utm_src=pdf-body
https://www.benchchem.com/product/b075174?utm_src=pdf-body
https://precisionlubrication.com/articles/flash-point-testing/
https://store.astm.org/d0093-06.html
https://store.astm.org/d0093-06.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus: Pensky-Martens closed-cup tester, which includes a test cup, a lid with a shutter
mechanism for introducing the ignition source, a stirrer, and a temperature measuring
device.[11]

e Procedure (Abbreviated):
o The test cup is filled with the sample to a specified level.
o The lid is placed on the cup, and the apparatus is assembled.
o The sample is heated at a slow, constant rate while being continuously stirred.[11]

o At regular temperature intervals, the stirring is stopped, and the ignition source is applied
by opening the shutter.

o The test is continued until a flash is observed. The temperature at which this occurs is
recorded as the flash point.[12]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential for a substance to cause reversible or irreversible skin
damage.[4][13]

o Principle: The test substance is applied in a single dose to the skin of an experimental animal
(typically an albino rabbit). The degree of irritation is evaluated at specified intervals.[13]

e Procedure (Abbreviated):

o Healthy, young adult albino rabbits are used. The fur on the back of the animal is clipped
approximately 24 hours before the test.[5]

o Adose of 0.5 mL of the liquid is applied to a small area of skin (approximately 6 cm?) and
covered with a gauze patch and semi-occlusive dressing.[13]

o The exposure period is typically 4 hours.[13]

o After exposure, the patch is removed, and the skin is gently cleaned.
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o The skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes,
and then at 24, 48, and 72 hours after patch removal.[9]

o The reactions are scored according to a standardized grading system. The reversibility of
the effects is observed for up to 14 days.[9]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test assesses the potential of a substance to cause eye irritation or damage.[4][8]

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal (typically an albino rabbit). The other eye serves as an untreated
control.[8]

e Procedure (Abbreviated):
o Healthy, young adult albino rabbits with no pre-existing eye defects are used.[10]

o Asingle dose of 0.1 mL of the liquid is instilled into the conjunctival sac of one eye after
gently pulling the lower lid away from the eyeball. The lids are then held together for about

one second.[7]
o The eyes are examined at 1, 24, 48, and 72 hours after application.[8]

o The cornea, iris, and conjunctivae are evaluated and scored for opacity, inflammation,
redness, and swelling according to a standardized scoring system.[14]

(¢]

The reversibility of any observed lesions is assessed over a period of up to 21 days.[14]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2,2-Difluoroethyl
acetate in a research laboratory setting.
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Start: New Experiment
with 2,2-Difluoroethyl Acetate

1. Conduct Risk Assessment
- Review SDS
- Identify Hazards
- Plan Controls

Y

2. Select & Inspect PPE

- Goggles & Face Shield
- Chemical-Resistant Gloves
- Flame-Resistant Lab Coat

Y

3. Prepare Engineering Controls
- Verify Fume Hood Function
- Ensure Access to Eyewash/Shower

Y

4. Retrieve Chemical
- Transport in Secondary Containment

5. Execute Experiment
- Work in Fume Hood
- Avoid Ignition Sources
- Use Non-Sparking Tools

Exposure Occurs

6. Waste Collection
- Segregate Halogenated Waste Yes
- Use Labeled, Sealed Containers

Follow Spill Response Protocol
- Evacuate (if large)
- Notify Supervisor
- Use Spill Kit

Administer First Aid

- Use Eyewash/Shower
- Seek Medical Attention

7. Decontamination
> - Clean Work Area
- Decontaminate Equipment

8. Doff PPE
- Remove Gloves First
- Wash Hands Thoroughly

Y

9. Store Unused Chemical
- Tightly Closed Container
- Ventilated, Cool Area
- Away from Incompatibles

End: Experiment Complete

Click to download full resolution via product page

Safe Handling Workflow for 2,2-Difluoroethyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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